Methyl 4-(2-fluoroethoxy)benzoate

• CAS: 132838-34-7

Core Science & Biosynthesis

Comprehensive Technical Guide: Methyl 4-(2-fluoroethoxy)benzoate (CAS 132838-34-7)

Executive Summary

Methyl 4-(2-fluoroethoxy)benzoate (CAS Registry Number: 132838-34-7) is a highly specialized fluorinated building block widely utilized in medicinal chemistry, agrochemical development, and radiopharmaceutical synthesis (such as 18F -PET tracer precursors). The strategic incorporation of a 2-fluoroethoxy moiety onto a benzoate scaffold fundamentally modulates the compound's lipophilicity, metabolic stability, and target-binding affinity.

As a Senior Application Scientist, understanding the physicochemical behavior, safety profile, and synthetic handling of this compound is critical. This whitepaper provides a rigorously validated, self-contained guide to the structural profiling, safety data sheet (SDS) mitigation strategies, and synthetic methodologies associated with this compound.

Physicochemical and Structural Profiling

To rationally design experiments involving Methyl 4-(2-fluoroethoxy)benzoate, researchers must first understand its baseline physical and chemical parameters. The data below is aggregated from computational chemical databases and structural analyses[1].

Table 1: Key Physicochemical Properties

Parameter	Value	Scientific Implication
CAS Registry Number	132838-34-7	Primary unique identifier for regulatory compliance[2].
Molecular Formula	C10​H11​FO3​	Dictates stoichiometric calculations and mass spectrometry expected m/z .
Molecular Weight	198.19 g/mol	Low molecular weight ensures favorable ligand efficiency in drug design[1].
Monoisotopic Mass	198.0692 Da	Critical for high-resolution mass spectrometry (HRMS) validation[1].
Topological Polar Surface Area	35.5 Ų	Highly membrane-permeable; excellent for CNS-targeted drug scaffolds[1].
Rotatable Bonds	5	Provides moderate conformational flexibility for receptor pocket adaptation[1].
H-Bond Acceptors / Donors	4 / 0	Acts strictly as an H-bond acceptor, influencing solvent partitioning[1].

Safety Data Sheet (SDS) & Hazard Mitigation

Handling fluorinated organic esters requires strict adherence to safety protocols. According to the [2], Methyl 4-(2-fluoroethoxy)benzoate triggers several critical Globally Harmonized System (GHS) hazard classifications.

Hazard Classifications & Causality

• Acute Tox. 4 (H302, H312, H332): Harmful if swallowed, in contact with skin, or if inhaled. Causality: The lipophilic nature of the fluoroethoxy group allows rapid dermal and mucosal absorption, potentially leading to systemic toxicity[2].

• Skin Irrit. 2 (H315) & Eye Dam. 1 (H318): Causes skin irritation and serious eye damage. Causality: Organic esters can rapidly partition into the corneal epithelium and lipid bilayers, causing localized lipid disruption and severe protein denaturation[2].

• STOT SE 3 (H336): May cause drowsiness or dizziness. Causality: High volatility of the ester functionality can lead to vapor inhalation, crossing the blood-brain barrier and inducing mild central nervous system (CNS) depression[2].

Hazard Mitigation Workflow

Fig 1: Safety data sheet (SDS) hazard mitigation and handling workflow.

Synthetic Methodology & Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of Methyl 4-(2-fluoroethoxy)benzoate via a classic Williamson ether synthesis.

Mechanistic Rationale

The SN​2 alkylation of methyl 4-hydroxybenzoate with 1-bromo-2-fluoroethane is the most direct synthetic route.

• Base Selection: Potassium carbonate ( K2​CO3​ ) is explicitly chosen. Its moderate basicity ( pKa≈10.3 ) is sufficient to deprotonate the phenol ( pKa≈8.5 ) to form the active phenoxide nucleophile. Crucially, it prevents the competitive saponification (hydrolysis) of the methyl ester, which would inevitably occur if a stronger base like NaOH were used.

• Solvent Selection: N,N-Dimethylformamide (DMF) is used as a polar aprotic solvent. It solvates the potassium cation effectively while leaving the phenoxide anion relatively unsolvated, thereby maximizing its nucleophilicity for the SN​2 displacement.

Step-by-Step Experimental Protocol (Self-Validating System)

Step 1: Reaction Setup

• Charge a flame-dried 100 mL round-bottom flask with methyl 4-hydroxybenzoate (1.0 eq, 10 mmol) and anhydrous K2​CO3​ (1.5 eq, 15 mmol).

• Suspend the mixture in anhydrous DMF (20 mL) under an inert argon atmosphere. Stir at room temperature for 15 minutes to allow for complete phenoxide formation (observed as a slight color change).

• Add 1-bromo-2-fluoroethane (1.2 eq, 12 mmol) dropwise via syringe.

Step 2: Heating & Self-Validation (Monitoring) 4. Heat the reaction mixture to 80°C. 5. Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent. The starting material (UV active at 254 nm) should be completely consumed within 8-12 hours, replaced by a higher Rf​ product spot.

Step 3: Aqueous Workup 6. Cool the reaction to room temperature and quench by pouring into 100 mL of ice-cold distilled water. 7. Extract the aqueous layer with Ethyl Acetate ( 3×30 mL). 8. Wash the combined organic layers with brine ( 2×50 mL) to remove residual DMF, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 4: Purification & Analytical Validation 9. Purify the crude residue via flash column chromatography (silica gel, gradient elution 10-20% EtOAc in Hexanes). 10. Validation Checkpoint: Confirm product identity via 1H -NMR. Look for the characteristic doublet of triplets (dt) corresponding to the −CH2​F group at approximately 4.7 ppm ( 2JH−F​≈47 Hz ), confirming successful fluorine incorporation.

Synthesis Workflow Visualization

Fig 2: Step-by-step SN2 synthetic workflow for Methyl 4-(2-fluoroethoxy)benzoate.

References

• NextSDS. "methyl 4-(2-fluoroethoxy)benzoate — Chemical Substance Information." NextSDS Chemical Database. Retrieved March 2026. Available at:[Link]

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Protocols & Analytical Methods

Step-by-step laboratory synthesis protocol for Methyl 4-(2-fluoroethoxy)benzoate

Introduction & Mechanistic Rationale

Methyl 4-(2-fluoroethoxy)benzoate is a critical intermediate in the synthesis of fluorinated pharmaceuticals and Positron Emission Tomography (PET) radiotracers, such as those targeting the Sphingosine 1-Phosphate Receptor 1 (S1P1)[1]. The installation of the fluoroethyl moiety is achieved via a classic 2[2].

In this bimolecular nucleophilic substitution (SN2) reaction, the phenolic hydroxyl group of methyl 4-hydroxybenzoate is deprotonated by a mild base to form a highly nucleophilic phenoxide anion. This phenoxide subsequently executes a backside attack on the electrophilic carbon of 1-bromo-2-fluoroethane. The electron pair from the phenoxide is donated into the σ∗ antibonding orbital of the C–Br bond, resulting in the concerted cleavage of the leaving group and the formation of a new C–O ether linkage[3][4].

Causality of Experimental Design:

• Base Selection (K₂CO₃): Potassium carbonate is utilized as a mild, heterogeneous base. Unlike stronger bases (e.g., NaOH), K₂CO₃ efficiently deprotonates the phenol (pKa ~8.5) without risking the hydrolysis of the methyl ester functional group.

• Solvent Selection (Acetone): Acetone acts as a polar aprotic solvent that readily dissolves the organic reagents. Its boiling point (56 °C) provides an optimal thermal window: it supplies sufficient kinetic energy to drive the SN2 reaction at reflux while preventing high-temperature side reactions, such as the E2 elimination of the fluoroethyl group[5].

• Stoichiometry: A 3-fold molar excess of both K₂CO₃ and 1-bromo-2-fluoroethane is employed. This excess drives the reaction to completion and compensates for any evaporative loss of the volatile alkylating agent during the extended 20-hour reflux[1].

Mechanistic Pathway Visualization

Caption: Logical relationship and SN2 mechanistic pathway for the Williamson ether synthesis.

Quantitative Reagent Data

Reagent	MW ( g/mol )	Equivalents	Amount	Moles	Experimental Role
Methyl 4-hydroxybenzoate	152.15	1.0	5.0 g	32.9 mmol	Starting Material / Nucleophile
1-Bromo-2-fluoroethane	126.95	3.0	7.34 mL	98.6 mmol	Alkylating Agent / Electrophile
Potassium Carbonate (K₂CO₃)	138.21	3.0	13.6 g	98.6 mmol	Heterogeneous Base
Acetone (HPLC Grade)	58.08	N/A	219 mL	N/A	Polar Aprotic Solvent

Step-by-Step Laboratory Protocol

This protocol is adapted from validated synthetic methodologies for S1P1 PET tracer precursors[1].

Phase 1: Reaction Setup and Deprotonation

• Apparatus Preparation: Equip a 500 mL round-bottom flask with a PTFE-coated magnetic stir bar. Ensure all glassware is thoroughly dried to prevent moisture-induced side reactions.

• Reagent Addition: Add 5.0 g (32.9 mmol) of methyl 4-hydroxybenzoate and 13.6 g (98.6 mmol) of anhydrous potassium carbonate (K₂CO₃) to the flask.

• Solvent Introduction: Suspend the solid mixture in 219 mL of acetone.

• Thermal Activation: Attach a reflux condenser to the flask. Transfer the apparatus to a preheated oil bath set to 70 °C.

• Deprotonation: Stir the heterogeneous mixture vigorously at reflux for 30 minutes. Note: Vigorous stirring is critical as the deprotonation occurs at the solid-liquid interface of the insoluble K₂CO₃.

Phase 2: Alkylation 6. Electrophile Addition: Briefly remove the reflux condenser (or inject through a rubber septum) to add 7.34 mL (98.6 mmol) of 1-bromo-2-fluoroethane directly into the stirring mixture. 7. SN2 Propagation: Re-seal the system and maintain vigorous stirring at reflux for 20 hours.

Phase 3: Workup and Isolation Self-Validating Note: The differential solubility of the product ether and unreacted phenol allows for robust purification via acid-base extraction. Ethers do not react with bases and will remain in the organic phase, while unreacted starting alcohol can be extracted by a basic aqueous wash[6]. 8. Cooling: Remove the reaction flask from the oil bath and allow it to cool to ambient room temperature (approx. 20–25 °C). 9. Solvent Removal: Concentrate the reaction mixture in vacuo using a rotary evaporator to remove the bulk of the acetone. 10. Phase Partitioning: Dissolve the resulting crude solid residue in a mixture of Ethyl Acetate (EtOAc) (150 mL) and Deionized Water (150 mL). Transfer to a separatory funnel. 11. Extraction: Agitate the funnel, vent carefully, and allow the aqueous and organic phases to separate. Drain the aqueous layer and extract it once more with an additional 50 mL of EtOAc. 12. Washing: Combine the organic extracts. Wash the combined organic layer with saturated aqueous sodium chloride (brine) to remove residual water and inorganic salts. (Optional: If TLC indicates unreacted starting material, wash the organic layer with 1M NaOH. The unreacted phenol will partition into the aqueous phase, while the target ether remains in the organic phase). 13. Drying & Concentration: Dry the organic layer over anhydrous Magnesium Sulfate (MgSO₄). Filter out the drying agent and concentrate the filtrate in vacuo to yield Methyl 4-(2-fluoroethoxy)benzoate as a white solid.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis and isolation of the target ether.

References

• "Williamson Ether Synthesis reaction", BYJU'S. URL:[Link]

• "The Williamson Ether Synthesis", Master Organic Chemistry. URL:[Link]

• "Williamson Ether Synthesis", Chemistry Steps. URL:[Link]

• "Williamson ether synthesis", L.S.College, Muzaffarpur. URL:[Link]

• "Organic Chemistry Williamson Ether Synthesis", University of Richmond. URL:[Link]

• "Design, Synthesis, and In Vitro and In Vivo Evaluation of an 18F-Labeled Sphingosine 1-Phosphate Receptor 1 (S1P1) PET Tracer", National Institutes of Health (PMC). URL:[Link]

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Applications of Methyl 4-(2-fluoroethoxy)benzoate Scaffolds in PET Radiotracer Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the 4-(2-Fluoroethoxy)benzoyl Moiety in PET Imaging

Positron Emission Tomography (PET) stands as a cornerstone of modern molecular imaging, enabling the non-invasive visualization and quantification of physiological and pathological processes at the molecular level.[1] The power of PET lies in the design of specific radiotracers that can probe biological targets with high affinity and selectivity. The choice of the radionuclide is critical, with Fluorine-18 ([¹⁸F]) being the most prevalent isotope due to its near-ideal half-life (109.8 minutes) and low positron energy, which allows for high-resolution imaging.[2][3]

The introduction of a fluoroethoxy group, particularly as part of a 4-(2-fluoroethoxy)benzoyl scaffold, has emerged as a valuable strategy in the development of novel PET radiotracers. This moiety offers a favorable combination of metabolic stability and pharmacokinetic properties, often leading to improved brain penetration and lower non-specific binding. While direct applications of Methyl 4-(2-fluoroethoxy)benzoate are not extensively documented as a direct precursor, its structural motif is central to a range of promising PET radioligands. This guide provides a detailed exploration of the synthesis and application of PET tracers featuring the 4-(2-[¹⁸F]fluoroethoxy)benzoyl core, offering both foundational knowledge and actionable protocols for researchers in the field.

Part 1: The "Building Block" Approach: Synthesis of the Key [¹⁸F]Fluoroethylating Agent

The most common and efficient method for introducing the 2-[¹⁸F]fluoroethoxy group onto a target molecule is not a direct fluorination of a pre-existing ethoxy group. Instead, a "building block" or "synthon" approach is employed. This involves the pre-synthesis of a highly reactive ¹⁸F-labeled synthon, which is then coupled to a suitable precursor of the final radiotracer. For the introduction of the 2-[¹⁸F]fluoroethoxy group, the key synthon is 2-[¹⁸F]fluoroethyl tosylate ([¹⁸F]FETos) .

Causality Behind the Synthon Approach:

The rationale for this two-step approach is rooted in several key principles of radiochemistry:

• Maximizing Radiochemical Yield (RCY): Direct ¹⁸F-fluorination of complex molecules often requires harsh conditions that can lead to decomposition of the starting material and the formation of numerous byproducts, resulting in low yields of the desired radiotracer. The synthon approach allows for the optimization of the ¹⁸F-fluorination on a small, simple molecule, leading to higher and more reproducible yields of the key building block.

• Improving Molar Activity (A_m): Molar activity, a measure of the radioactivity per mole of a compound, is a critical parameter for PET tracers. High molar activity is essential to ensure that the injected mass of the tracer is low enough to avoid any pharmacological effects and to achieve a high signal-to-noise ratio in the PET image. The synthon approach facilitates the preparation of high molar activity building blocks.

• Versatility and Modularity: Once synthesized, [¹⁸F]FETos can be used to label a wide variety of precursor molecules containing a suitable nucleophilic group (e.g., a hydroxyl or an amine), making it a versatile tool for radiotracer development.

Workflow for the Synthesis of 2-[¹⁸F]Fluoroethyl Tosylate ([¹⁸F]FETos)

The synthesis of [¹⁸F]FETos is a well-established procedure that involves the nucleophilic substitution of a tosylate leaving group on ethylene glycol bistosylate with [¹⁸F]fluoride.

Caption: Automated Synthesis Workflow for [¹⁸F]FETos Production.

Detailed Protocol for Automated Synthesis of [¹⁸F]FETos

This protocol is adapted for a typical automated synthesis module.

Materials and Reagents:

• No-carrier-added [¹⁸F]Fluoride in [¹⁸O]H₂O from cyclotron.

• Sep-Pak Light QMA carbonate cartridge.

• Kryptofix 2.2.2 (K₂₂₂).

• Potassium Carbonate (K₂CO₃).

• Acetonitrile (MeCN), anhydrous.

• Ethylene glycol-1,2-ditosylate.

• C18 Sep-Pak cartridge.

• Sterile water for injection.

• Ethanol, absolute.

Procedure:

• [¹⁸F]Fluoride Trapping and Elution:

  • The aqueous [¹⁸F]fluoride solution is passed through a pre-conditioned QMA cartridge to trap the [¹⁸F]F⁻.

  • The trapped [¹⁸F]F⁻ is then eluted into the reaction vessel with a solution of K₂CO₃ and K₂₂₂ in a mixture of acetonitrile and water.[4]

• Azeotropic Drying:

  • The water is removed from the reaction vessel by azeotropic distillation with acetonitrile under a stream of nitrogen at approximately 100-110°C. This step is typically repeated 2-3 times to ensure the [K/K₂₂₂]⁺[¹⁸F]⁻ complex is anhydrous, which is crucial for the subsequent nucleophilic substitution.[4]

• Nucleophilic Substitution:

  • A solution of ethylene glycol-1,2-ditosylate in anhydrous acetonitrile is added to the dried [K/K₂₂₂]⁺[¹⁸F]⁻ complex.

  • The reaction mixture is heated at 85-100°C for 5-15 minutes.[4][5] The optimal temperature and time may vary depending on the specific automated synthesizer.

• Purification of [¹⁸F]FETos:

  • After the reaction, the crude mixture is diluted with water and passed through a C18 Sep-Pak cartridge.

  • The cartridge is washed with water to remove unreacted [¹⁸F]fluoride and other polar impurities.

  • The purified [¹⁸F]FETos is then eluted from the cartridge with a suitable organic solvent, such as acetonitrile or ethanol.[6]

Quality Control:

• Radiochemical Purity: Determined by radio-HPLC. The purity should be >95%.

• Identity: Confirmed by co-elution with a non-radioactive standard of 2-fluoroethyl tosylate.

Parameter	Typical Value	Reference
Radiochemical Yield (decay-corrected)	40-60%	[6]
Synthesis Time	20-30 minutes	[4]
Radiochemical Purity	>95%	[6]

Part 2: Synthesis of a [¹⁸F]PET Tracer using the 4-(2-Hydroxyethoxy)benzoyl Precursor

With the [¹⁸F]FETos synthon in hand, the next step is the radiolabeling of a suitable precursor to generate the final PET tracer. In the context of our topic, a logical precursor is Methyl 4-(2-hydroxyethoxy)benzoate . This molecule contains the necessary phenolic hydroxyl group for the nucleophilic attack on [¹⁸F]FETos.

Reaction Scheme:

Caption: Radiosynthesis of Methyl 4-(2-[¹⁸F]fluoroethoxy)benzoate.

Detailed Protocol for the Synthesis of Methyl 4-(2-[¹⁸F]fluoroethoxy)benzoate

This protocol outlines the manual synthesis; however, it can be adapted for automated modules.

Materials and Reagents:

• Purified 2-[¹⁸F]fluoroethyl tosylate ([¹⁸F]FETos) in acetonitrile.

• Methyl 4-(2-hydroxyethoxy)benzoate.

• Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃).

• Dimethylformamide (DMF) or Acetonitrile (MeCN), anhydrous.

• C18 Sep-Pak cartridge for purification.

• HPLC system for analysis and purification.

• Sterile water for injection.

• Ethanol, absolute.

Procedure:

• Preparation of the Reaction Mixture:

  • In a sealed reaction vial, dissolve Methyl 4-(2-hydroxyethoxy)benzoate (typically 1-5 mg) and a base (e.g., Cs₂CO₃, 1-2 equivalents) in anhydrous DMF or MeCN (0.5-1.0 mL).

• Radiolabeling Reaction:

  • Add the solution of [¹⁸F]FETos in acetonitrile to the reaction vial.

  • Seal the vial and heat the mixture at 100-130°C for 10-20 minutes. The optimal temperature and time should be determined empirically.

• Purification:

  • After cooling, the reaction mixture is quenched with water and purified using semi-preparative HPLC. A C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile and water or a buffer solution.

  • The fraction containing the desired product, Methyl 4-(2-[¹⁸F]fluoroethoxy)benzoate, is collected.

• Formulation:

  • The collected HPLC fraction is typically diluted with water and passed through a C18 Sep-Pak cartridge to remove the HPLC solvents.

  • The trapped product is then eluted with a small volume of ethanol and formulated in a sterile saline solution for injection.

Quality Control:

• Radiochemical Purity: Determined by analytical radio-HPLC, should be >98%.

• Identity: Confirmed by co-elution with a non-radioactive standard of Methyl 4-(2-fluoroethoxy)benzoate.

• Molar Activity: Determined by HPLC, correlating the radioactivity with the mass of the compound.

• Residual Solvents: Analyzed by gas chromatography to ensure levels are below pharmacopeial limits.

• Sterility and Endotoxin Levels: Must meet the requirements for injectable radiopharmaceuticals.

Parameter	Expected Outcome
Radiochemical Yield (decay-corrected, based on [¹⁸F]FETos)	10-40%
Total Synthesis Time (from EOB)	60-90 minutes
Radiochemical Purity	>98%
Molar Activity	>37 GBq/µmol (>1 Ci/µmol)

Part 3: Applications and Future Perspectives

The 4-(2-[¹⁸F]fluoroethoxy)benzoyl scaffold is a versatile platform for the development of PET radiotracers targeting a wide range of biological entities. The ester functionality of Methyl 4-(2-[¹⁸F]fluoroethoxy)benzoate can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled to various targeting vectors such as peptides, antibodies, or small molecules.

Potential Applications:

• Oncology: Targeting receptors overexpressed in cancer cells, such as sigma-1 receptors.[7]

• Neuroscience: Developing tracers for neuroreceptors, enzymes, or transporters implicated in neurodegenerative diseases like Alzheimer's and Parkinson's disease.[8][9]

• Cardiology: Imaging molecular markers of cardiovascular disease.

The development of PET tracers based on this scaffold is an active area of research. Future work will likely focus on optimizing the pharmacokinetic properties of these tracers to achieve higher target-to-background ratios and faster clearance from non-target tissues. Furthermore, the modular nature of the synthesis allows for the rapid generation of libraries of related compounds for structure-activity relationship studies, accelerating the discovery of new and improved PET imaging agents.

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• 6. mdpi.com [mdpi.com]
• 7. Convenient one-pot synthesis of 1-(4-(4-(2-[ 18 F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([ 18 F]FEt-PPZ) for imaging tumors expressing sigma-1 r ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02999F [pubs.rsc.org]
• 8. Novel Tracers and Radionuclides in PET Imaging | Radiology Key [radiologykey.com]
• 9. Preclinical imaging evaluation of novel TSPO-PET ligand 2-(5,7-Diethyl-2-(4-(2-[(18)F]fluoroethoxy)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)-N,N-diethylacetamide ([ (18)F]VUIIS1008) in glioma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Elucidation of Methyl 4-(2-fluoroethoxy)benzoate Structure using 1H and 13C NMR Spectroscopy

Abstract

This application note provides a detailed guide to the anticipated ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for Methyl 4-(2-fluoroethoxy)benzoate. In the absence of direct experimental spectral data in publicly available literature, this document presents a comprehensive analysis based on established NMR principles and spectral data from closely related structural analogs. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis to aid in the structural verification and characterization of this and similar compounds.

Introduction

Methyl 4-(2-fluoroethoxy)benzoate is a substituted aromatic ester with potential applications in medicinal chemistry and materials science. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of its molecular structure. By analyzing the chemical shifts, coupling constants, and signal multiplicities in both ¹H and ¹³C NMR spectra, one can confirm the connectivity of atoms and the overall architecture of the molecule. This note outlines the expected spectral features of Methyl 4-(2-fluoroethoxy)benzoate and provides a detailed protocol for sample preparation and data acquisition.

The interpretation of the NMR spectra relies on the fundamental principles of chemical environment and electron density around the nuclei. Factors such as electronegativity, inductive effects, and resonance significantly influence the chemical shifts of both protons and carbons.[1][2] For instance, the presence of the electronegative fluorine and oxygen atoms is expected to have a pronounced deshielding effect on the adjacent nuclei.

Predicted NMR Chemical Shifts

Due to the unavailability of direct experimental spectra for Methyl 4-(2-fluoroethoxy)benzoate, the chemical shifts presented herein are predicted based on the analysis of its structural components: the methyl benzoate moiety and the 2-fluoroethoxy group. The predictions are derived from spectral data of analogous compounds, including methyl 4-ethoxybenzoate and 2-fluoroethanol.

Molecular Structure and Atom Numbering

To facilitate the discussion of NMR data, the atoms in Methyl 4-(2-fluoroethoxy)benzoate are numbered as shown in the diagram below.

Caption: Molecular structure and atom numbering for Methyl 4-(2-fluoroethoxy)benzoate.

Predicted ¹H NMR Chemical Shifts

The predicted ¹H NMR chemical shifts are summarized in the table below. The analysis considers the electronic effects of the substituents on the aromatic ring and the aliphatic chain.

Atom Number	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H2, H6	~8.00	d	~8.8	Protons ortho to the electron-withdrawing ester group are deshielded.
H3, H5	~6.95	d	~8.8	Protons ortho to the electron-donating alkoxy group are shielded.
H8 (OCH₃)	~3.88	s	-	Singlet for the methyl ester protons.
H9 (-OCH₂-)	~4.25	dt	J(H-H) ≈ 4.0, J(H-F) ≈ 4.0	Methylene group adjacent to the aromatic ring's oxygen, split by the neighboring methylene protons and long-range coupling to fluorine.
H10 (-CH₂F)	~4.70	dt	J(H-F) ≈ 47.0, J(H-H) ≈ 4.0	Methylene group bonded to the highly electronegative fluorine atom, showing a large coupling constant with fluorine and a smaller coupling to the adjacent methylene protons.

Predicted ¹³C NMR Chemical Shifts

The predicted ¹³C NMR chemical shifts are presented below. The chemical shifts of the aromatic carbons are influenced by the opposing electronic effects of the ester and ether functionalities.[1]

Atom Number	Predicted Chemical Shift (δ, ppm)	Rationale
C1	~123.5	Quaternary carbon attached to the ester group.
C2, C6	~131.5	Aromatic carbons ortho to the ester group.
C3, C5	~114.5	Aromatic carbons meta to the ester group and ortho to the ether group, shielded by the oxygen.
C4	~163.0	Aromatic carbon attached to the ether oxygen, significantly deshielded.
C7 (C=O)	~166.5	Carbonyl carbon of the ester group.
C8 (OCH₃)	~52.0	Methyl carbon of the ester.
C9 (-OCH₂-)	~67.0	Methylene carbon adjacent to the ether oxygen.
C10 (-CH₂F)	~82.0 (d, ¹J(C-F) ≈ 170 Hz)	Methylene carbon bonded to fluorine, significantly deshielded and split into a doublet by the fluorine atom.

Experimental Protocol

This section provides a standard protocol for the preparation of a sample of Methyl 4-(2-fluoroethoxy)benzoate for NMR analysis and the parameters for data acquisition.

Sample Preparation Workflow

Caption: Workflow for NMR sample preparation.

Step-by-Step Protocol:

• Weighing the Sample: Accurately weigh approximately 10-20 mg of high-purity Methyl 4-(2-fluoroethoxy)benzoate.

• Dissolution: Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃).[3] Ensure the solvent is of high purity to avoid interfering signals.[4]

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.[3]

• Transfer: Carefully transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

The following parameters are recommended for acquiring high-quality ¹H and ¹³C NMR spectra on a standard 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

• Spectrometer Frequency: 400 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans: 16

• Relaxation Delay (d1): 2.0 s

• Acquisition Time (aq): 4.0 s

• Spectral Width (sw): 20 ppm

¹³C NMR Acquisition Parameters:

• Spectrometer Frequency: 100 MHz

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: Proton-decoupled pulse program (zgpg30)

• Number of Scans: 1024 or more, depending on sample concentration

• Relaxation Delay (d1): 2.0 s

• Acquisition Time (aq): 1.5 s

• Spectral Width (sw): 240 ppm

Data Processing and Analysis

The acquired Free Induction Decay (FID) signals should be processed to obtain the final NMR spectra.

Data Processing Workflow

Caption: Workflow for NMR data processing.

• Fourier Transformation: Apply a Fourier transform to the FID to convert the time-domain data into the frequency domain.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Integration (¹H NMR): Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

• Referencing: Reference the spectrum by setting the chemical shift of the internal standard (TMS) to 0.00 ppm.

• Peak Picking: Identify and list the chemical shifts of all significant peaks.

Conclusion

This application note provides a comprehensive, albeit predictive, guide to the ¹H and ¹³C NMR chemical shifts of Methyl 4-(2-fluoroethoxy)benzoate. The provided protocols for sample preparation, data acquisition, and processing offer a standardized approach for researchers. The detailed analysis of the expected spectral features, based on established principles and data from analogous compounds, serves as a valuable resource for the structural elucidation of this molecule and related chemical entities. It is important to note that the presented chemical shift values are estimates and experimental verification is highly recommended for definitive structural assignment.

References

• Chemistry LibreTexts. (2022, October 3). 5.3: Factors That Influence NMR Chemical Shift. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-ethoxybenzoate. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Fluoroethanol. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• St. Paul's Cathedral Mission College. (n.d.). Factors Influencing Chemical Shifts. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. rsc.org [rsc.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Application Note: Catalytic Methods for the Esterification of 4-(2-Fluoroethoxy)benzoic Acid

Executive Summary & Chemical Context

4-(2-Fluoroethoxy)benzoic acid is a highly valuable building block in medicinal chemistry, frequently utilized in the synthesis of V2 receptor agonists and 18 F-radiolabeled positron emission tomography (PET) tracers[1]. However, the esterification of alkoxy-substituted benzoic acids presents a distinct kinetic challenge. The para-alkoxy group strongly donates electron density into the aromatic ring via resonance, which significantly decreases the electrophilicity of the carbonyl carbon. Consequently, standard Fischer esterification methods often suffer from sluggish kinetics, requiring harsh conditions that may degrade sensitive substrates.

This application note details field-proven catalytic strategies—specifically DMAP-catalyzed Steglich esterification and Lewis acid-catalyzed dehydrative esterification—designed to overcome these electronic barriers while maintaining high functional group tolerance and self-validating experimental rigor.

Mechanistic Rationale & Catalytic Strategies

The Steglich Esterification (DMAP/Carbodiimide Catalysis)

The Steglich esterification is the premier method for coupling sterically demanding or sensitive alcohols with 4-(2-fluoroethoxy)benzoic acid under mild, neutral conditions[2]. While a carbodiimide (such as EDC or DCC) is used stoichiometrically to activate the carboxylic acid into an O-acylisourea intermediate, 4-dimethylaminopyridine (DMAP) acts as the true catalyst[3].

Causality of the Catalyst: The O-acylisourea intermediate is highly reactive but prone to an irreversible [1,3]-sigmatropic rearrangement into an unreactive N-acylurea side product. DMAP, being a superior nucleophile compared to most alcohols, rapidly attacks the O-acylisourea to form a highly electrophilic N-acylpyridinium intermediate. This "active ester" is immune to the rearrangement and reacts rapidly with the alcohol to form the desired target ester, regenerating the DMAP catalyst for the next cycle[2].

Lewis Acid Catalysis (Zirconium Complexes & Nanoparticles)

For scalable syntheses where the use of stoichiometric coupling agents is economically or environmentally undesirable, Lewis acid catalysis offers a robust alternative. Moisture-tolerant Lewis acids, such as Zirconocene triflate (Zr(Cp)₂ (OTf)2​ ), operate by coordinating directly to the carbonyl oxygen of the benzoic acid[4].

Causality of the Catalyst: The highly oxophilic Zr(IV) center pulls electron density away from the carbonyl carbon, counteracting the electron-donating effect of the para-fluoroethoxy group. Unlike traditional Brønsted acids, these specific Lewis acids are not poisoned by the water generated during the reaction, allowing the equilibrium to be driven forward using a Dean-Stark trap or molecular sieves[4]. Similarly, supported iron oxide nanoparticles (FeNP@SBA-15) have emerged as recoverable, green catalysts for this transformation, offering excellent turnover without the need for solvent[5].

Quantitative Data: Comparison of Catalytic Methods

The following table summarizes the operational parameters and expected outcomes for the primary catalytic methods used to esterify 4-(2-fluoroethoxy)benzoic acid.

Method / Catalyst	Loading	Temp (°C)	Time (h)	Avg. Yield	Pros	Cons
Steglich (DMAP)	5–10 mol%	0 to 25	12–24	>90%	Extremely mild; tolerates sensitive/bulky alcohols.	Requires stoichiometric coupling agent (EDC/DCC).
Lewis Acid (Zr)	2 mol%	80	24	75–85%	Moisture tolerant; no coupling agent required.	Requires heating; lower yield for tertiary alcohols.
FeNP@SBA-15	0.1 mol%	Reflux	6–12	~95%	Heterogeneous, easily recoverable, green chemistry.	Requires specialized nanoparticle synthesis/procurement.

Experimental Protocols

Protocol A: DMAP-Catalyzed Steglich Esterification (Recommended for Sensitive Substrates)

This protocol utilizes EDC·HCl instead of DCC. Causality: EDC produces a water-soluble urea byproduct, which eliminates the need for tedious filtration of dicyclohexylurea (DCU) and streamlines the purification process.

• Reaction Setup: Flame-dry a round-bottom flask under an inert atmosphere (N₂ or Ar). Dissolve 4-(2-fluoroethoxy)benzoic acid (1.0 eq) and the target alcohol (1.1 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalyst Addition: Add DMAP (0.1 eq) to the stirring solution.

• Thermal Control: Cool the reaction mixture to 0 °C using an ice bath. Causality: Initiating the reaction at 0 °C suppresses the exothermic formation of the undesired N-acylurea byproduct.

• Activation: Add EDC·HCl (1.2 eq) portion-wise over 10 minutes.

• Propagation & Self-Validation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours. Validation: Monitor reaction progress via TLC (Hexanes/EtOAc). The starting acid is strongly UV-active at 254 nm; wait for the complete disappearance of the baseline acid spot.

• Quench & Workup: Dilute the mixture with additional DCM.

  • Wash with 1M HCl (3x). Purpose: Removes the DMAP catalyst and any unreacted EDC.

  • Wash with saturated aqueous NaHCO₃ (2x). Purpose: Deprotonates and removes any unreacted 4-(2-fluoroethoxy)benzoic acid.

  • Wash with brine (1x) to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography if trace impurities remain.

Protocol B: Zirconium-Catalyzed Dehydrative Esterification (Recommended for Scale-up)

• Setup: In a Schlenk flask equipped with a Dean-Stark apparatus, combine 4-(2-fluoroethoxy)benzoic acid (1.0 eq) and the target alcohol (1.0 to 3.0 eq, depending on alcohol volatility).

• Catalyst Addition: Add Zr(Cp)₂ (OTf)2​ ·THF (2 mol%)[4].

• Solvent & Heating: Add toluene or benzotrifluoride (0.5 M). Heat the mixture to 80–110 °C (depending on solvent reflux temperature).

• Equilibrium Shift: Allow the reaction to proceed for 24 hours. The Dean-Stark apparatus will continuously remove the water byproduct, driving the reaction to completion via Le Chatelier's principle.

• Workup: Cool to room temperature, filter the mixture through a short pad of silica gel to remove the zirconium catalyst, and concentrate the filtrate in vacuo.

Process Visualizations

Caption: Catalytic cycle of DMAP in the Steglich esterification of 4-(2-fluoroethoxy)benzoic acid.

Caption: Step-by-step experimental workflow for the DMAP-catalyzed Steglich esterification.

References

• [1] WO2006104008A1 - Urea derivative, medicinal composition containing the same, and medicinal use of these. Google Patents. URL:

• [2] Steglich Esterification. Organic Chemistry Portal. URL:

• [3] Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. PMC (National Institutes of Health). URL:

• [5] Solvent-Free Esterification of Carboxylic Acids Using Supported Iron Oxide Nanoparticles as an Efficient and Recoverable Catalyst. MDPI. URL:

• [4] Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. PMC (National Institutes of Health). URL:

Sources

• 1. WO2006104008A1 - Urea derivative, medicinal composition containing the same, and medicinal use of these - Google Patents [patents.google.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent-Free Esterification of Carboxylic Acids Using Supported Iron Oxide Nanoparticles as an Efficient and Recoverable Catalyst | MDPI [mdpi.com]

Technical Notes & Optimization

Improving reaction yield in Methyl 4-(2-fluoroethoxy)benzoate synthesis pathways

Welcome to the technical support guide for the synthesis of Methyl 4-(2-fluoroethoxy)benzoate. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. Our guidance is grounded in established chemical principles and practical laboratory experience to ensure you can achieve reliable and reproducible results.

Synthesis Pathway Overview

The most common and efficient method for preparing Methyl 4-(2-fluoroethoxy)benzoate is the Williamson ether synthesis . This reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][2] In this pathway, the phenolic hydroxyl group of Methyl 4-hydroxybenzoate is deprotonated by a base to form a nucleophilic phenoxide ion. This ion then attacks the electrophilic carbon of a 2-fluoroethylating agent, displacing a leaving group (e.g., bromide, tosylate) to form the desired ether linkage.

Caption: General workflow for the Williamson ether synthesis of Methyl 4-(2-fluoroethoxy)benzoate.

Frequently Asked Questions (FAQs)

Q1: What are the critical reagents for this synthesis and what are their specific roles?

A1: The synthesis relies on four key components:

• Substrate: Methyl 4-hydroxybenzoate. This provides the core aromatic structure and the hydroxyl group that will be etherified.

• Base: Its role is to deprotonate the phenolic hydroxyl group of the substrate, which is acidic, to form the much more nucleophilic phenoxide ion. Common choices include potassium carbonate (K₂CO₃), sodium hydride (NaH), or potassium hydroxide (KOH).[3]

• Alkylating Agent: This molecule provides the 2-fluoroethoxy group. 1-Bromo-2-fluoroethane is a common choice. Other agents with good leaving groups, like 2-fluoroethyl tosylate, can also be used. The leaving group must be readily displaced by the phenoxide.[1]

• Solvent: A polar aprotic solvent is essential. It must dissolve the reactants and facilitate the SN2 reaction mechanism by solvating the cation of the base without strongly solvating the nucleophile. Dimethylformamide (DMF), acetonitrile (ACN), and dimethyl sulfoxide (DMSO) are excellent choices.[3][4]

Q2: How do I select the most appropriate base for my reaction? My yield is low and I suspect incomplete deprotonation.

A2: Base selection is critical and depends on factors like safety, handling, and desired reactivity.

• Potassium Carbonate (K₂CO₃): This is a mild, inexpensive, and easy-to-handle base, making it a popular first choice for industrial and laboratory synthesis.[3] It is sufficient for deprotonating phenols. For optimal results, use finely powdered K₂CO₃ to maximize surface area and ensure it is anhydrous.

• Sodium Hydride (NaH): A much stronger, non-nucleophilic base that provides rapid and irreversible deprotonation of the phenol.[3] This can significantly increase the reaction rate and drive the equilibrium towards the products. However, NaH is highly reactive with water and requires handling under an inert atmosphere (e.g., nitrogen or argon).

• Sodium or Potassium Hydroxide (NaOH, KOH): While effective for deprotonating phenols, the use of aqueous hydroxides can introduce water, which can lead to side reactions or hydrolysis of the ester group under harsh conditions. Anhydrous conditions are generally preferred.

If you suspect incomplete deprotonation with K₂CO₃, switching to a stronger base like NaH is a logical next step to improve yield.

Q3: Can the choice of solvent impact the reaction outcome?

A3: Absolutely. The solvent plays a crucial role in the SN2 mechanism.

• Polar Aprotic Solvents (Recommended): DMF, DMSO, and acetonitrile are ideal. They effectively dissolve the phenoxide salt and the alkylating agent. Crucially, they do not form a tight solvation shell around the phenoxide nucleophile, leaving it "naked" and highly reactive, which accelerates the SN2 reaction.[3]

• Protic Solvents (Avoid): Solvents like ethanol, methanol, or water should be avoided. Their hydroxyl groups can form hydrogen bonds with the phenoxide ion, creating a large solvation shell that sterically hinders its ability to attack the alkyl halide, thus slowing down the reaction significantly.

Troubleshooting Guide

Q4: My reaction yield is consistently below 50%. I've confirmed the identity of my starting materials. What are the most likely causes?

A4: Low yield is a common issue that can often be traced to one of several factors. A systematic approach to troubleshooting is recommended.

Potential Cause	Explanation & Recommended Action
1. Ineffective Deprotonation	The phenoxide, the key nucleophile, is not being formed in sufficient quantity. Action: Ensure your base is anhydrous and of high quality. If using a mild base like K₂CO₃, consider increasing its molar excess (e.g., from 1.5 to 2.5 equivalents) or switching to a stronger base like NaH.[3]
2. Inappropriate Temperature	The reaction may be too slow at lower temperatures or prone to side reactions at higher temperatures. Action: For K₂CO₃ in DMF, a typical temperature range is 60-80°C. Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, incrementally increase the temperature by 10°C.
3. Poor Leaving Group	The rate of an SN2 reaction is highly dependent on the leaving group's ability to depart. Action: While bromide is a good leaving group, tosylates or mesylates are even better. If using 1-bromo-2-fluoroethane, ensure its purity. Consider synthesizing and using 2-fluoroethyl tosylate if yields remain low.
4. Side Reactions	The primary competing reaction is the E2 elimination of the alkyl halide, which forms fluoroethene gas. This is favored by sterically hindered or strong bases.[2][3] Action: Use a non-hindered base. Ensure the temperature is not excessively high, as elimination reactions have a higher activation energy and become more prominent at elevated temperatures.

Q5: My post-reaction analysis (TLC, NMR) shows a significant amount of unreacted Methyl 4-hydroxybenzoate. How can I push the reaction to completion?

A5: This indicates that the reaction has either not run long enough or has reached an unfavorable equilibrium.

• Increase Reaction Time: SN2 reactions on aromatic systems can be slower than on aliphatic alcohols. Monitor the reaction via TLC every few hours. Continue heating until the starting material spot is faint or absent. A typical reaction time can range from 8 to 24 hours.

• Adjust Stoichiometry: Ensure you are using a slight excess of the alkylating agent (e.g., 1.1 to 1.2 equivalents of 1-bromo-2-fluoroethane). This helps to ensure all the generated phenoxide reacts.

• Consider a Phase-Transfer Catalyst (PTC): If using an inorganic base like K₂CO₃ which has low solubility in organic solvents, a PTC such as tetrabutylammonium bromide (TBAB) can dramatically improve the reaction rate. The PTC transports the carbonate or phenoxide anion into the organic phase, increasing its effective concentration and facilitating the reaction.

Q6: I've isolated my product, but it's contaminated with an acidic impurity. What is it and how do I remove it?

A6: The most common acidic impurity is unreacted Methyl 4-hydroxybenzoate. During the work-up, this can be easily removed.

• Aqueous Work-up: After the reaction is complete and cooled, the mixture is typically diluted with an organic solvent (like ethyl acetate) and washed with water. To remove the acidic starting material, perform a wash with a mild basic solution, such as saturated aqueous sodium bicarbonate (NaHCO₃).[5][6] The phenolate salt of the starting material will be extracted into the aqueous layer. Be sure to vent the separatory funnel frequently as CO₂ gas may be evolved.[6] Follow this with a brine wash to remove residual water before drying the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. The Williamson Ether Synthesis [cs.gordon.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Method Refinement for Scaling Up Methyl 4-(2-fluoroethoxy)benzoate Batch Production

Welcome to the technical support center for the synthesis of Methyl 4-(2-fluoroethoxy)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and address common challenges encountered during the scale-up of this important chemical intermediate. Our focus is on providing practical, experience-driven solutions grounded in established chemical principles.

I. Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of Methyl 4-(2-fluoroethoxy)benzoate, which is typically prepared via a Williamson ether synthesis.

Q1: My reaction is showing low conversion of the starting material, methyl 4-hydroxybenzoate. What are the likely causes?

• Inadequate Deprotonation: The phenolic hydroxyl group of methyl 4-hydroxybenzoate must be fully deprotonated to form the reactive phenoxide nucleophile. Ensure your base (e.g., potassium carbonate, sodium hydroxide) is of high purity and used in a sufficient stoichiometric amount. For aryl ethers, bases like K₂CO₃ or Cs₂CO₃ are often effective.[1]

• Moisture Contamination: The Williamson ether synthesis is sensitive to water, which can consume the base and hydrolyze the alkylating agent.[2] Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Suboptimal Reaction Temperature: The reaction typically requires heating to proceed at a reasonable rate, often in the range of 50-100 °C.[2][3] However, excessively high temperatures can lead to side reactions. It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

• Poor Solvent Choice: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile are generally preferred as they effectively solvate the cation of the alkoxide, leading to a more reactive "naked" nucleophile.[2][3] Protic solvents can slow down the reaction rate.[3]

Q2: I am observing significant amounts of an unknown impurity in my crude product. What could it be?

• Unreacted Starting Material: Incomplete reaction is a common source of impurities. Monitor the reaction by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure it has gone to completion.

• Side Products from Elimination: While less common with primary alkyl halides like 2-fluoroethanol derivatives, elimination reactions can occur, especially at higher temperatures.[4][5]

• Dialkylation or C-alkylation: While O-alkylation is the desired pathway, some C-alkylation on the aromatic ring may occur, particularly with highly reactive alkylating agents. Alkali phenoxides may undergo C-alkylation in addition to O-alkylation.[1]

Q3: The purification of my product is proving difficult. What are the best practices?

• Aqueous Work-up: A thorough aqueous work-up is crucial to remove water-soluble impurities, unreacted base, and salts. Washing the organic layer with a saturated sodium bicarbonate solution can help neutralize any acidic byproducts.[6]

• Distillation vs. Crystallization: Methyl 4-(2-fluoroethoxy)benzoate is an oil at room temperature, making high-vacuum distillation a suitable purification method.[6] If impurities are difficult to remove by distillation, column chromatography can be an effective alternative.

• Drying of the Organic Layer: Ensure the organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before solvent removal to prevent the presence of water in the final product.[6]

II. Troubleshooting Guides

This section provides a more detailed, stage-by-stage approach to troubleshooting the synthesis and scale-up of Methyl 4-(2-fluoroethoxy)benzoate.

Raw Material Quality and Handling

Problem	Probable Cause(s)	Recommended Solution(s)
Inconsistent reaction yields between batches.	Variation in the purity of methyl 4-hydroxybenzoate or the alkylating agent (e.g., 1-bromo-2-fluoroethane or 2-fluoroethyl tosylate).	- Perform identity and purity checks (e.g., melting point, NMR, HPLC) on all incoming raw materials. - Ensure the alkylating agent has not degraded during storage.
Safety concerns with 2-fluoroethanol derivatives.	2-Fluoroethanol and its derivatives are toxic.[7][8][9]	- Handle these reagents in a well-ventilated fume hood.[8][10] - Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7][8][10]

Reaction Setup and Execution

The synthesis of Methyl 4-(2-fluoroethoxy)benzoate is typically achieved through a Williamson ether synthesis. The general reaction is depicted below:

Caption: A typical workflow for the work-up and extraction of Methyl 4-(2-fluoroethoxy)benzoate.

Problem	Probable Cause(s)	Recommended Solution(s)
Emulsion formation during extraction.	- High concentration of salts. - Vigorous shaking of the separatory funnel.	- Add a small amount of brine (saturated NaCl solution) to break the emulsion. - Gently invert the separatory funnel instead of vigorous shaking.
Product loss to the aqueous layer.	- Incomplete extraction. - Product has some water solubility.	- Perform multiple extractions with fresh organic solvent. - Back-extract the combined aqueous layers with a fresh portion of organic solvent.
Acidic or basic crude product.	Incomplete neutralization during the wash steps.	- Test the pH of the aqueous layer after each wash to ensure it is neutral. - Repeat the appropriate wash (acid or base) if necessary.

Purification

Problem	Probable Cause(s)	Recommended Solution(s)
Co-distillation of impurities during vacuum distillation.	Impurities have boiling points close to the product.	- Use a fractionating column to improve separation. - Consider purification by column chromatography.
Product decomposition during distillation.	Product is thermally unstable at the required distillation temperature.	- Use a high-vacuum pump to lower the boiling point. - Employ a short-path distillation apparatus to minimize the time the product is exposed to high temperatures.
Tailing of spots on TLC during column chromatography.	- Polar impurities interacting strongly with the silica gel. - Inappropriate solvent system.	- Add a small amount of a more polar solvent (e.g., methanol) to the eluent. - Try a different stationary phase (e.g., alumina).

III. Analytical Methods for Quality Control

Consistent and reliable analytical methods are essential for monitoring reaction progress and ensuring final product quality.

Analytical Technique	Primary Use	Key Parameters to Monitor
Thin-Layer Chromatography (TLC)	- Rapid reaction monitoring. - Preliminary purity assessment.	- Disappearance of starting materials. - Appearance of the product spot. - Presence of byproducts.
High-Performance Liquid Chromatography (HPLC)	- Quantitative analysis of reaction conversion. - Final product purity determination.	- Retention times of starting materials and product. - Peak area percentages for purity assessment.
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Structural confirmation of the final product. - Identification of impurities.	- Chemical shifts and integration of characteristic protons and carbons.
Gas Chromatography-Mass Spectrometry (GC-MS)	- Identification of volatile impurities. - Confirmatory analysis of product identity.	- Retention time and mass spectrum of the product and any impurities.

IV. Safety Considerations

• 2-Fluoroethanol and its derivatives are toxic and should be handled with extreme care in a well-ventilated fume hood. [7][8][9]Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. [7][8][10]* Strong bases such as sodium hydroxide and potassium carbonate are corrosive. Avoid contact with skin and eyes. [11]* Organic solvents are flammable. Keep away from ignition sources. [8][9]* Pressure build-up can occur during the work-up, especially when neutralizing acidic or basic solutions. Vent the separatory funnel frequently. [6][11]

V. References

• Williamson ether synthesis - Wikipedia. (n.d.). Retrieved March 23, 2026, from [Link]

• 2-Fluoroethanol. (n.d.). Retrieved March 23, 2026, from [Link]

• Safety Data Sheet: 2,2,2-Trifluoroethanol - Carl ROTH. (n.d.). Retrieved March 23, 2026, from [Link]

• An Ether Synthesis Using Phase Transfer Catalysis - ACS Publications. (n.d.). Retrieved March 23, 2026, from [Link]

• An Ether Synthesis Using Phase Transfer Catalysis | Journal of Chemical Education. (n.d.). Retrieved March 23, 2026, from [Link]

• Static phase transfer catalysis for Williamson reactions - RSC Publishing. (n.d.). Retrieved March 23, 2026, from [Link]

• Williamson Ether Synthesis - ChemTalk. (2022, October 23). Retrieved March 23, 2026, from [Link]

• The Williamson Ether Synthesis. (n.d.). Retrieved March 23, 2026, from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents - Francis Academic Press. (n.d.). Retrieved March 23, 2026, from [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. (2014, October 24). Retrieved March 23, 2026, from [Link]

• Williamson Ether Synthesis - J&K Scientific LLC. (2025, March 22). Retrieved March 23, 2026, from [Link]

• Synthesis of Methyl 4-(2-Aminoethoxy)benzoate - PrepChem.com. (n.d.). Retrieved March 23, 2026, from [Link]

• 9.6: Williamson Ether Synthesis - Chemistry LibreTexts. (2015, July 14). Retrieved March 23, 2026, from [Link]

• Williamson Ether Synthesis - Chemistry LibreTexts. (2023, January 22). Retrieved March 23, 2026, from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. echemi.com [echemi.com]
• 9. Page loading... [wap.guidechem.com]
• 10. carlroth.com [carlroth.com]
• 11. The Williamson Ether Synthesis [cs.gordon.edu]

Reference Data & Comparative Studies

Comparing the metabolic stability of methyl vs ethyl 4-(2-fluoroethoxy)benzoate

As a Senior Application Scientist, optimizing the pharmacokinetic profile of a lead scaffold requires moving beyond simple assumptions about steric bulk and lipophilicity. When developing derivatives of 4-(2-fluoroethoxy)benzoate —a structural motif frequently utilized in PET imaging radiotracers and targeted pharmacophores—the choice between a methyl and an ethyl ester fundamentally alters the molecule's metabolic fate.

This guide provides an in-depth, objective comparison of the metabolic stability of methyl versus ethyl 4-(2-fluoroethoxy)benzoate, grounded in matched molecular pair (MMP) analysis and esterase kinetics.

Mechanistic Dynamics: The Carboxylesterase (CES) Paradox

The primary clearance mechanism for simple aromatic esters in vivo is hydrolysis mediated by Carboxylesterases (CES) —specifically CES1 (highly expressed in the liver) and CES2 (predominant in the intestine and plasma).

A common, yet flawed, heuristic in medicinal chemistry is that increasing steric bulk (e.g., moving from a methyl to an ethyl ester) universally increases metabolic stability by hindering enzyme access. While this holds true for highly complex, sterically encumbered scaffolds where the core molecule dominates the enzyme interaction[1], it fails for relatively unhindered scaffolds like 4-(2-fluoroethoxy)benzoate.

For unhindered benzoates, the methyl ester exhibits superior metabolic stability compared to the ethyl ester [2].

The Causality of Clearance

The counter-intuitive reality is that the slightly bulkier, more lipophilic ethyl group actually accelerates hydrolysis. Increased lipophilicity drives higher enzyme-substrate affinity ( Km​ )[3]. The ethyl moiety provides a larger hydrophobic surface area that optimally anchors into the alcohol-binding pocket of plasma carboxylesterases. This perfect alignment positions the carbonyl carbon directly adjacent to the serine nucleophile of the CES catalytic triad, lowering the activation energy for hydrolysis. The methyl group, being smaller and less lipophilic, partitions less efficiently into this specific pocket, resulting in a longer half-life[2].

Figure 1: Carboxylesterase-mediated hydrolysis pathway of 4-(2-fluoroethoxy)benzoate esters.

Comparative Metabolic Data

By extrapolating from rigorously established homologous ester matched molecular pairs[2], we can project the comparative stability profiles of the two 4-(2-fluoroethoxy)benzoate variants.

Parameter	Methyl 4-(2-fluoroethoxy)benzoate	Ethyl 4-(2-fluoroethoxy)benzoate
Ester Alkyl Group	-CH₃	-CH₂CH₃
Relative Lipophilicity (LogD)	Lower	Higher
Rat Plasma Half-Life ( t1/2​ )	~35 - 40 min	~15 - 20 min
Liver Microsomal Stability	Higher	Lower
Primary Clearance Route	CES-mediated hydrolysis	CES-mediated hydrolysis
Optimal Application	Systemic circulation / Longer t1/2​	Rapid clearance / Soft-drug design

Self-Validating Experimental Methodology

To empirically verify the metabolic stability of these esters, you must isolate hydrolytic clearance from oxidative metabolism (CYP450) and chemical instability. The following protocol is designed as a self-validating system : it uses specific pharmacological controls to prove causality rather than just measuring compound disappearance[2].

Reagents & Matrices

• Test Compounds: Methyl and Ethyl 4-(2-fluoroethoxy)benzoate (10 mM in DMSO).

• Matrix: Rat or Human Liver Microsomes (HLM) / Pooled Plasma.

• Inhibitor Control: Bis(p-nitrophenyl)phosphate (BNPP) – a selective, irreversible CES inhibitor.

Step-by-Step Protocol

Step 1: Matrix Preparation & Cofactor Exclusion Prepare the microsomal or plasma matrix in 0.1 M phosphate buffer (pH 7.4). Crucial Step: Do not add the cofactor NADPH. Excluding NADPH prevents CYP450-mediated oxidative reactions, ensuring that any observed depletion is strictly hydrolytic[2].

Step 2: The Self-Validation Setup (Control Aliquots) Divide the matrix into three distinct reaction arms to validate the mechanism of degradation:

• Arm A (Active Matrix): Standard matrix for baseline hydrolysis.

• Arm B (Inhibited Matrix): Pre-incubate matrix with 100 µM BNPP for 15 minutes at 37°C. This will irreversibly block CES activity[2].

• Arm C (Buffer Control): Phosphate buffer only (no biological matrix) to rule out spontaneous chemical hydrolysis.

Step 3: Substrate Incubation Spike the test compounds into all three arms to achieve a final concentration of 1 µM (keep final DMSO concentration <0.1% to prevent enzyme denaturation). Incubate at 37°C under gentle agitation.

Step 4: Reaction Quenching At predefined time points (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from each arm and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.

Step 5: LC-MS/MS Quantification Analyze the supernatant via LC-MS/MS. Calculate the half-life ( t1/2​ ) using the natural log of the percentage of parent compound remaining versus time. Validation Check: If the compound depletes in Arm A but remains stable in Arm B (BNPP) and Arm C (Buffer), you have definitively proven that clearance is driven exclusively by carboxylesterase activity.

Figure 2: Self-validating in vitro metabolic stability workflow using selective CES inhibition.

Conclusion for Drug Development

When working with the 4-(2-fluoroethoxy)benzoate scaffold, do not assume that the ethyl ester will provide enhanced metabolic stability. Due to the highly efficient lipophilic anchoring within the CES active site, the ethyl ester will clear significantly faster than the methyl ester. If your therapeutic goal requires prolonged systemic exposure, the methyl ester is the superior structural choice. Conversely, if you are designing a "soft drug" intended for rapid systemic clearance to minimize off-target toxicity, the ethyl ester provides an excellent, predictable metabolic liability.

References

• Wadsak, W., et al. "The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference." Nuclear Medicine and Biology, 38(1), 13-17 (2011).

• "Comparative chemical and biological hydrolytic stability of homologous esters and isosteres." Journal of Enzyme Inhibition and Medicinal Chemistry, Taylor & Francis (2022).

• "Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter 'Lipophilic Metabolism Efficiency' (LipMetE) and a Matched Molecular Pairs Analysis." Journal of Medicinal Chemistry, ACS Publications (2013).

Sources

• 1. The stability of methyl-, ethyl- and fluoroethylesters against carboxylesterases in vitro: there is no difference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Methyl 4-(2-fluoroethoxy)benzoate proper disposal procedures

Operational Guide: Safety, Handling, and Disposal of Methyl 4-(2-fluoroethoxy)benzoate

As a Senior Application Scientist, I understand that the integrity of your research relies on robust, self-validating safety and logistical frameworks. Handling specialized fluorinated organic compounds like Methyl 4-(2-fluoroethoxy)benzoate (CAS 132838-34-7) requires more than basic compliance; it demands an understanding of the molecule's mechanistic behavior and environmental fate. This guide provides an authoritative, step-by-step operational plan for the safe handling, waste segregation, and final disposal of this chemical, ensuring both personnel safety and environmental stewardship.

Hazard Profile & Mechanistic Causality

To design a foolproof disposal plan, we must first analyze the chemical's intrinsic hazards. Methyl 4-(2-fluoroethoxy)benzoate is classified under the Globally Harmonized System (GHS) as Acute Tox. 4 (harmful via oral, dermal, and inhalation routes), Skin Irrit. 2, Eye Dam. 1, and STOT SE 3 (may cause drowsiness or dizziness) (1)[1].

Mechanistic Insight: The ester backbone of the molecule is relatively standard, but the 2-fluoroethoxy moiety drastically alters its risk profile. The high electronegativity of the fluorine atom increases the molecule's lipophilicity, facilitating rapid absorption through dermal layers and respiratory mucosa. Furthermore, the carbon-fluorine (C-F) bond is one of the strongest in organic chemistry (~450 kJ/mol). While the ester may hydrolyze, the fluorinated aliphatic chain resists standard biological or low-temperature degradation. Improper disposal can lead to the release of persistent fluorinated organic intermediates or highly corrosive hydrofluoric acid (HF) gas into the environment (2)[2].

Operational Protocol: Safe Handling and Waste Segregation

Every procedure in the laboratory must be a self-validating system. The following step-by-step methodology ensures that exposure risks are mitigated before waste is even generated.

Step 1: Pre-Operational Verification Before opening the reagent, verify that your chemical fume hood has a face velocity between 80-100 feet per minute (fpm). Don appropriate Personal Protective Equipment (PPE): double-layer nitrile gloves, a chemical-resistant lab coat, and a full face shield worn over safety goggles. The face shield is a critical, non-negotiable requirement due to the compound's Eye Dam. 1 classification[1].

Step 2: Execution and Containment Perform all transfers over a secondary containment tray. Keep the fume hood sash as low as ergonomically possible to protect against vapor inhalation, which is linked to its STOT SE 3 (central nervous system depression) hazards[1].

Step 3: Liquid Waste Segregation Transfer all liquid residues, reaction byproducts, and solvent washings into a dedicated High-Density Polyethylene (HDPE) container. This container must be strictly labeled as "Halogenated Organic Waste." Never mix fluorinated compounds with non-halogenated solvents; doing so drastically increases disposal costs and complicates the thermal destruction process required to remove halogens (3)[3].

Step 4: Solid Waste Management Place all contaminated consumables (e.g., pipette tips, wipes, empty reagent vials) into a separate, puncture-resistant solid hazardous waste bin. By EPA definition, containers with more than 3% residual content are not considered empty and must be treated as hazardous waste[3].

Step 5: Storage and Staging Store sealed waste containers in your laboratory's designated Satellite Accumulation Area (SAA). Validate that containers are filled to no more than 90% capacity to safely accommodate vapor expansion.

Waste Routing and Disposal Workflow

Below is the logical routing for the safe segregation and disposal of this compound.

Workflow for the segregation and high-temperature incineration of fluorinated organic waste.

Final Disposal & Destruction Plan

Because of the highly stable C-F bonds, Methyl 4-(2-fluoroethoxy)benzoate cannot be disposed of via standard wastewater treatment, evaporation, or municipal landfills.

• High-Temperature Incineration: The primary EPA-recommended disposal method for fluorinated organic compounds is high-temperature incineration[2].

• Thermal Parameters: To prevent the formation of volatile fluorinated greenhouse gases or fluoro-dioxins, the incinerator must operate at a minimum temperature of 1000°C with a residence time of at least 2 seconds[2].

• Emission Controls: The facility must utilize rotary kiln or liquid injection incineration equipped with high-efficiency caustic scrubbers (4)[4]. These scrubbers neutralize the hydrofluoric acid (HF) gas generated during the thermal cleavage of the fluoroethoxy group, preventing severe atmospheric pollution and equipment corrosion.

Quantitative Data & Operational Parameters

The following table summarizes the critical operational parameters for handling and disposing of this compound.

Parameter	Specification / Requirement	Operational Justification
GHS Classifications	Acute Tox. 4, Eye Dam. 1, Skin Irrit. 2, STOT SE 3	Dictates the mandatory use of full face shields and chemical fume hoods[1].
Waste Classification	Halogenated Organic Waste	Strict segregation is required to prevent toxic byproducts during disposal[3].
Incineration Temp.	Minimum 1000°C	High thermal energy is necessary to break the highly stable C-F bonds[2].
Residence Time	Minimum 2 seconds	Ensures complete thermal degradation and prevents the release of fluorinated intermediates[2].
Emission Control	Caustic Scrubbing	Neutralizes corrosive hydrofluoric acid (HF) gas generated during combustion[4].

References

• NextSDS. "methyl 4-(2-fluoroethoxy)benzoate — Chemical Substance Information.
• Environmental Working Group (EWG). "DRAFT.EPA.PFAS Disposal-022221-CLEAN_numbered." EWG Reports.
• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS.
• University of Tennessee Safety Office. "Laboratory Hazardous Waste Management Guide." UTIA Safety Office.

Sources

• 1. nextsds.com [nextsds.com]
• 2. ewg.org [ewg.org]
• 3. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling Methyl 4-(2-fluoroethoxy)benzoate

Comprehensive Safety and Operational Guide: Handling Methyl 4-(2-fluoroethoxy)benzoate

As a Senior Application Scientist, I recognize that integrating fluorinated benzoate esters into drug development pipelines requires stringent, uncompromising safety protocols. Methyl 4-(2-fluoroethoxy)benzoate (CAS: 132838-34-7) is a critical building block, prized for its bioisosteric properties and its ability to modulate lipophilicity in medicinal chemistry. However, the very structural features that make it valuable—namely, the electron-withdrawing fluoroethoxy group—also dictate its hazard profile.

This guide provides an authoritative, step-by-step operational and disposal framework to ensure laboratory safety, compliance, and procedural integrity.

Section 1: Physicochemical and Hazard Profile

To design an effective safety protocol, we must first understand the molecular characteristics driving the compound's behavior. The fluoroethoxy moiety increases the compound's lipophilicity, facilitating rapid dermal absorption, while its ester linkage remains susceptible to hydrolysis under extreme pH conditions.

Table 1: Physicochemical Properties and Hazard Classifications

Parameter	Value / Description
Chemical Name	Methyl 4-(2-fluoroethoxy)benzoate
CAS Number	132838-34-7 (1)[1]
Molecular Formula	C10H11FO3 (1)[1]
Molecular Weight	198.19 g/mol (1)[1]
Topological Polar Surface Area	35.5 Ų (1)[1]
Hazard Classifications	Acute Tox. 4 (Oral, Dermal, Inhalation); Skin Irrit. 2 (2)[2]
Hazard Codes	H302, H312, H332, H315 (2)[2]

Section 2: Personal Protective Equipment (PPE) Matrix

A self-validating safety system relies on understanding the causality behind the equipment. Because Methyl 4-(2-fluoroethoxy)benzoate is classified as Acute Tox. 4 across all exposure routes, standard laboratory attire is insufficient.

• Hand Protection (Dermal Barrier):

  • Requirement: Chemically resistant nitrile or neoprene gloves (3)[3].

  • Causality: Fluorinated esters exhibit high lipophilicity, allowing them to rapidly permeate standard latex. Nitrile provides a cross-linked polymer matrix that resists non-polar and slightly polar organic permeation, preventing H312 (harmful in contact with skin) incidents (4)[4].

• Eye and Face Protection:

  • Requirement: Snug-fitting chemical safety goggles. A face shield is mandatory if handling volumes >50 mL or during pressurized transfers (3)[3].

  • Causality: The compound is a Category 2 skin irritant (H315) and poses a severe risk to ocular mucosa. Goggles prevent aerosolized droplets or accidental splashes from bypassing the orbital barrier (5)[5].

• Respiratory Protection:

  • Requirement: NIOSH-approved half-face respirator equipped with organic vapor (OV) cartridges if handling outside a certified fume hood (4)[4].

  • Causality: The volatility of the ester, combined with its H332 (harmful if inhaled) classification, necessitates active filtration of organic vapors to prevent systemic absorption via the alveolar capillary bed (6)[6].

Section 3: Operational Workflow and Handling Protocol

This step-by-step methodology ensures that every action is contained and verifiable, minimizing exposure risks.

Step 1: Pre-Operational Setup

• Verify that the chemical fume hood is operating with a minimum face velocity of 100 feet per minute (fpm).

• Clear the workspace of incompatible materials (strong oxidizing agents, strong bases, and strong acids) to prevent unintended hydrolytic or exothermic reactions.

Step 2: Weighing and Transfer

• Place an analytical balance inside the fume hood. Causality: Weighing inside the hood prevents the dispersion of micro-particulates or vapors into the ambient laboratory air (7)[7].

• Use a static-dissipative spatula for transfer.

• Tare a pre-labeled, sealable glass vial. Transfer the required mass of Methyl 4-(2-fluoroethoxy)benzoate directly into the vial.

Step 3: Self-Validating Decontamination

• Seal the vial tightly.

• Wipe the exterior of the sealed vial with a lint-free wipe dampened with ethanol or isopropanol. Causality: This ensures that no microscopic residue remains on the exterior surface before the vial is removed from the hood, breaking the chain of potential dermal exposure.

Section 4: Spill Response and Disposal Plan

In the event of a breach, immediate and methodical action is required to prevent environmental contamination and personnel exposure.

Step-by-Step Spill Response:

• Evacuate and Ventilate: Immediately alert personnel and clear the immediate area. Ensure the fume hood sash is lowered to the optimal working height to maximize exhaust efficiency (3)[3].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand (4)[4]. Causality: Inert absorbents trap the lipophilic ester without triggering an exothermic reaction, which could occur if reactive neutralizers were used.

• Collection: Using non-sparking tools, scoop the saturated absorbent into a chemically resistant, sealable hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mild detergent and water, followed by an ethanol wipe, to solubilize and remove any remaining trace ester (6)[6].

Disposal Plan:

• Do not discharge into the municipal sewer system. Acidic and basic aqueous wastes must be neutralized, and organic waste streams should be collected and disposed of via incineration according to local regulations (7)[7].

• Label the waste container explicitly with "Hazardous Waste: Contains Fluorinated Organic Ester (Acute Tox. 4)."

Section 5: Operational Logic Visualization

The following diagram illustrates the critical decision-making pathways for handling and spill management.

Figure 1: Operational workflow and spill response logic for Methyl 4-(2-fluoroethoxy)benzoate.

References

• NextSDS. "methyl 4-(2-fluoroethoxy)benzoate — Chemical Substance Information." NextSDS.[Link]

• Fisher Scientific. "SAFETY DATA SHEET - Benzaldehyde." Fisher Scientific.[Link]

• Grokipedia. "Hydroxytropacocaine." Grokipedia.[Link]

• Carl ROTH. "Safety Data Sheet." Carl ROTH.[Link]

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